Cas no 2034410-81-4 (N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,2-dimethylpropanamide)

• Product Name: N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,2-dimethylpropanamide
• CAS No: 2034410-81-4
• MF: C₁₄H₂₀N₄O₂
• MW: 276.334202766418
• CID: 5551200
• Update Time: 2025-06-08

N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(1-ethylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]-2,2-dimethylpropanamide
• N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,2-dimethylpropanamide

• Inchi： 1S/C14H20N4O2/c1-5-18-8-6-7-10(18)12-16-11(20-17-12)9-15-13(19)14(2,3)4/h6-8H,5,9H2,1-4H3,(H,15,19)
• InChI Key： PGHNLJFETCSARO-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2=CC=CN2CC)N=1)(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,2-dimethylpropanamide

Comprehensive Overview of N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2034410-81-4)

The compound N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,2-dimethylpropanamide, identified by its CAS No. 2034410-81-4, is a highly specialized organic molecule with a unique structural framework. This compound belongs to the class of 1,2,4-oxadiazole derivatives, which are known for their diverse applications in medicinal chemistry and material science. The presence of both pyrrole and oxadiazole moieties in its structure makes it a subject of significant interest for researchers exploring novel bioactive molecules and functional materials.

In recent years, the demand for heterocyclic compounds like N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,2-dimethylpropanamide has surged due to their potential in drug discovery and development. The 1,2,4-oxadiazole ring, in particular, is a key pharmacophore found in many FDA-approved drugs, highlighting its importance in modern therapeutics. Researchers are actively investigating this compound for its possible anti-inflammatory, antimicrobial, and anticancer properties, aligning with the growing focus on precision medicine and targeted therapies.

The synthesis of CAS No. 2034410-81-4 involves multi-step organic reactions, including cyclization and amidation processes. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a candidate for further preclinical studies. The compound's solubility and stability under various conditions are also critical factors being evaluated, as these properties determine its suitability for formulation and delivery in potential therapeutic applications.

Beyond pharmaceuticals, N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,2-dimethylpropanamide has garnered attention in the field of agrochemicals. Its structural features may contribute to the development of new pesticides or herbicides, addressing the global need for sustainable agricultural solutions. The compound's potential to interact with biological targets in pests or weeds is a topic of ongoing research, particularly in the context of environmental safety and residue management.

From a commercial perspective, the availability of CAS No. 2034410-81-4 is limited, with only a handful of suppliers offering it for research purposes. Its price per gram and purity levels are key considerations for laboratories and institutions looking to incorporate it into their studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the compound's identity and quality, ensuring reliable results in experimental settings.

In the context of green chemistry, efforts are being made to optimize the synthesis of N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,2-dimethylpropanamide to minimize waste and reduce the use of hazardous reagents. This aligns with the broader industry trend toward sustainable synthesis and eco-friendly processes. Researchers are also exploring catalytic methods and microwave-assisted reactions to improve the efficiency and scalability of its production.

The future prospects for CAS No. 2034410-81-4 are promising, with potential applications extending to material science and nanotechnology. Its unique structure could contribute to the development of organic semiconductors or sensors, leveraging the electronic properties of the oxadiazole and pyrrole rings. As interdisciplinary research continues to evolve, this compound may find new roles in emerging technologies, further solidifying its importance in scientific advancement.